3-(Chloromethyl)-5-ethyl-1,2,4-oxadiazole
Cat. No. B1286696
Key on ui cas rn:
83227-01-4
M. Wt: 146.57 g/mol
InChI Key: PGYXLMWYFOXGGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07846956B2
Procedure details
2.0 g of 2-chloro-N-hydroxyacetoamidine and 1.80 g of propionyl chloride were dissolved in 50 ml of N,N-dimethylformamide, and 2.05 g of triethylamine was added dropwise under ice-cooling. The mixture was stirred at 130° C. for 5 hours and then cooled to room temperature. After aqueous saturated sodium chloride was added, the reaction mixture was extracted with methyl-t-butyl ether. The organic layer was washed with aqueous saturated sodium chloride, dried over anhydrous sodium sulfate and then concentrated under reduced pressure. The residue was subjected to silica gel column chromatography to obtain 0.62 g of 3-(chloromethyl)-5-ethyl-1,2,4-oxadiazole.
Identifiers
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REACTION_CXSMILES
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[Cl:1][CH2:2][C:3]([NH:5][OH:6])=[NH:4].[C:7](Cl)(=O)[CH2:8][CH3:9].C(N(CC)CC)C.[Cl-].[Na+]>CN(C)C=O>[Cl:1][CH2:2][C:3]1[N:4]=[C:7]([CH2:8][CH3:9])[O:6][N:5]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
|
|
Smiles
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ClCC(=N)NO
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Name
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|
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Quantity
|
1.8 g
|
|
Type
|
reactant
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Smiles
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C(CC)(=O)Cl
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Name
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|
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Quantity
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50 mL
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|
Type
|
solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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|
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Quantity
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2.05 g
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|
Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
|
reactant
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|
Smiles
|
[Cl-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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130 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 130° C. for 5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
cooling
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled to room temperature
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the reaction mixture was extracted with methyl-t-butyl ether
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WASH
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Type
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WASH
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|
Details
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The organic layer was washed with aqueous saturated sodium chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
|
|
|
Type
|
product
|
|
Smiles
|
ClCC1=NOC(=N1)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.62 g | |
| YIELD: CALCULATEDPERCENTYIELD | 23% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
